Cas no 186203-34-9 (1-benzyl-N-cyclopropylpyrrolidin-3-amine)

• Product Name: 1-benzyl-N-cyclopropylpyrrolidin-3-amine
• CAS No: 186203-34-9
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD10693584
• CID: 2154973
• PubChem ID: 21106879
• Update Time: 2025-08-05

1-benzyl-N-cyclopropylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine
• SB48806
• EN300-264396
• DB-246655
• 1-Benzyl-N-cyclopropylpyrrolidin-3-amine
• LHA20334
• 186203-34-9
• AT33315
• 1-benzyl-N-cyclopropylpyrrolidin-3-amine

• MDL： MFCD10693584
• Inchi： 1S/C14H20N2/c1-2-4-12(5-3-1)10-16-9-8-14(11-16)15-13-6-7-13/h1-5,13-15H,6-11H2
• InChI Key： HTTXVNRPINIIHA-UHFFFAOYSA-N
• SMILES： N(C1CN(CC2C=CC=CC=2)CC1)C1CC1

Computed Properties

• Exact Mass: 216.162648646Da
• Monoisotopic Mass: 216.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

1-benzyl-N-cyclopropylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-N-cyclopropylpyrrolidin-3-amine

1-Benzyl-N-cyclopropylpyrrolidin-3-amine (CAS No. 186203-34-9): An Overview of Its Structure, Synthesis, and Applications

1-Benzyl-N-cyclopropylpyrrolidin-3-amine (CAS No. 186203-34-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-benzyl-N-cyclopropylpyrrolidin-3-amine consists of a pyrrolidine ring with a benzyl group and a cyclopropylamine substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

In recent years, the synthesis of 1-benzyl-N-cyclopropylpyrrolidin-3-amine has been optimized using various methodologies. One notable approach involves the reaction of 3-amino-1-benzylpyrrolidine with cyclopropylcarbonyl chloride, followed by reduction to form the desired amine. This method has been reported to yield high purity and efficiency, making it suitable for large-scale production.

The biological activity of 1-benzyl-N-cyclopropylpyrrolidin-3-amine has been extensively studied in the context of its potential as a therapeutic agent. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in breast and lung cancer. The mechanism of action is believed to involve the modulation of specific signaling pathways that are crucial for cell proliferation and survival.

Beyond its anticancer properties, 1-benzyl-N-cyclopropylpyrrolidin-3-amine has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-benzyl-N-cyclopropylpyrrolidin-3-amine has been evaluated in preclinical models, revealing favorable properties such as good oral bioavailability and low toxicity. These characteristics are essential for the development of effective drug formulations that can be administered safely to patients.

In addition to its therapeutic potential, 1-benzyl-N-cyclopropylpyrrolidin-3-amine has found applications in the field of materials science. Its unique chemical structure makes it suitable for use as a ligand in metal complexes, which can be utilized in catalytic processes and sensor technologies.

The environmental impact of 1-benzyl-N-cyclopropylpyrrolidin-3-amine is another important consideration. Recent studies have focused on developing sustainable synthesis methods that minimize waste and reduce the use of hazardous reagents. These efforts align with the growing emphasis on green chemistry practices in the pharmaceutical industry.

In conclusion, 1-benzyl-N-cyclopropylpyrrolidin-3-amine (CAS No. 186203-34-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological properties make it an exciting subject for ongoing research in medicinal chemistry, pharmaceutical development, and materials science. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.